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Compound of Interest

Compound Name: Thiol-PEG9-alcohol

Cat. No.: B8103774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrophilic properties of Thiol-
PEG9-alcohol (HS-(CH2)2-(O(CH2)2)9-OH), a bifunctional molecule increasingly utilized in

drug delivery, surface modification, and bioconjugation. This document outlines the molecule's

key physicochemical characteristics, detailed experimental protocols for its analysis, and the

underlying principles governing its behavior in aqueous environments.

Core Concepts: Understanding the Hydrophilicity of
Thiol-PEG9-alcohol
Thiol-PEG9-alcohol is a heterobifunctional linker composed of a terminal thiol (-SH) group, a

hydrophilic nona(ethylene glycol) (PEG9) spacer, and a terminal hydroxyl (-OH) group. Its

significant hydrophilicity is a direct consequence of the PEG chain. The repeating ether units of

the PEG spacer readily form hydrogen bonds with water molecules, leading to high aqueous

solubility. This property is crucial for its applications in biological systems, where it can enhance

the solubility and circulation time of conjugated drugs or nanoparticles[1][2].

The thiol group provides a reactive handle for covalent attachment to surfaces, particularly

gold, or to other molecules via thiol-maleimide or thiol-disulfide chemistry[2]. The terminal

alcohol group offers a further site for chemical modification.
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The hydrophilicity of a molecule can be quantified through several parameters. While extensive

experimental data for Thiol-PEG9-alcohol is not readily available in the public domain, we can

compile known and calculated values to provide a clear picture of its hydrophilic nature.

Property Value Description

Molecular Formula C18H38O9S
The chemical formula of Thiol-

PEG9-alcohol.

Molecular Weight 430.55 g/mol
The mass of one mole of the

substance.

Calculated LogP 0.0413

The logarithm of the octanol-

water partition coefficient. A

value close to zero indicates a

balanced distribution between

hydrophilic and lipophilic

phases, with a slight

preference for the aqueous

phase, signifying high

hydrophilicity[3].

Water Solubility High (Qualitative)

While a specific value is not

published, PEGylated

molecules, especially with

short PEG chains like PEG9,

are known to be highly soluble

in water and aqueous

buffers[4].

Expected Water Contact Angle Low (Qualitative)

Surfaces modified with Thiol-

PEG9-alcohol are expected to

be highly hydrophilic, resulting

in a low water contact angle,

indicating good wetting by

water.
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Experimental Protocols for Hydrophilicity
Assessment
To quantitatively assess the hydrophilicity of Thiol-PEG9-alcohol, two primary experimental

techniques are recommended: Contact Angle Goniometry for surface analysis and Reversed-

Phase High-Performance Liquid Chromatography (RP-HPLC) for characterizing the molecule

itself or its conjugates.

Contact Angle Goniometry for Surface Hydrophilicity
This method measures the angle at which a liquid droplet interfaces with a solid surface,

providing a direct indication of wettability. A lower contact angle corresponds to higher

hydrophilicity.

Experimental Workflow:

Substrate Preparation SAM Formation Measurement

Clean Gold Substrate
(e.g., Piranha solution)

Rinse with DI Water
and Ethanol Dry under Nitrogen Prepare Thiol-PEG9-alcohol

Solution in Ethanol (e.g., 1 mM)
Immerse Gold Substrate
in Thiol Solution (12-24h)

Rinse with Ethanol
to Remove Physisorbed Molecules Dry under Nitrogen Place Substrate in

Goniometer
Dispense Water Droplet

(e.g., 2-5 µL)
Capture High-Resolution

Image of Droplet
Analyze Image to

Measure Contact Angle

Sample & System Preparation

Analysis

Dissolve Thiol-PEG9-alcohol
in Mobile Phase A

Inject Sample onto Column

Prepare Mobile Phases:
A: Aqueous (e.g., 0.1% TFA in Water)

B: Organic (e.g., 0.1% TFA in Acetonitrile)

Equilibrate RP-HPLC Column
(e.g., C18) with Mobile Phase A

Apply Gradient Elution
(Increasing % of Mobile Phase B)

Detect Eluting Compound
(e.g., UV-Vis or ELSD)

Analyze Chromatogram for
Retention Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

